N-{3-[(2-naphthylsulfonyl)amino]phenyl}acetamide

• IUPAC Name: N-[3-(naphthalen-2-ylsulfonylamino)phenyl]acetamide
• InChI: InChI=1S/C18H16N2O3S/c1-13(21)19-16-7-4-8-17(12-16)20-24(22,23)18-10-9-14-5-2-3-6-15(14)11-18/h2-12,20H,1H3,(H,19,21)
• InChI Key: DQRWRESCHURAHY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

N-{3-[(2-naphthylsulfonyl)amino]phenyl}acetamide, also known as NSC-163088, is a chemical compound that has been extensively studied for its potential use in cancer treatment. This compound is a member of the sulfonamide family, and its chemical structure consists of a naphthalene ring, a phenyl ring, and an acetamide group. In

Mechanism of Action

The exact mechanism of action of N-{3-[(2-naphthylsulfonyl)amino]phenyl}acetamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. By inhibiting CAIX, this compound may disrupt the pH balance in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-[(2-naphthylsulfonyl)amino]phenyl}acetamide is that it has been shown to be effective against a wide range of cancer cell lines. In addition, it has been shown to enhance the effectiveness of chemotherapy drugs, making it a potential candidate for combination therapy. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for research on N-{3-[(2-naphthylsulfonyl)amino]phenyl}acetamide. One direction is to further explore its mechanism of action and identify the specific molecular targets that it interacts with. Another direction is to optimize its use in combination therapy with other chemotherapy drugs. Finally, there is a need to conduct clinical trials to assess the safety and efficacy of this compound in humans.
Conclusion:
This compound is a promising compound for the treatment of cancer. Its ability to inhibit the activity of CAIX and enhance the effectiveness of chemotherapy drugs makes it a potential candidate for combination therapy. However, further research is needed to fully understand its mechanism of action and optimize its use in cancer treatment.

Scientific Research Applications

N-{3-[(2-naphthylsulfonyl)amino]phenyl}acetamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In addition, this compound has been shown to enhance the effectiveness of chemotherapy drugs, such as cisplatin and doxorubicin.